3-Amino-1-ethyl-1,4-dihydropyridin-4-one
Overview
Description
3-Amino-1-ethyl-1,4-dihydropyridin-4-one is a chemical compound with the molecular formula C7H10N2O and a molecular weight of 138.17 . It is also known by its IUPAC name, 3-amino-1-ethyl-4 (1H)-pyridinone .
Molecular Structure Analysis
The InChI code for 3-Amino-1-ethyl-1,4-dihydropyridin-4-one is 1S/C7H10N2O/c1-2-9-4-3-7(10)6(8)5-9/h3-5H,2,8H2,1H3 . This indicates that the molecule contains 7 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Amino-1-ethyl-1,4-dihydropyridin-4-one include a molecular weight of 138.17 . Further specific physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis of Pharmaceutical Compounds
The 1,4-dihydropyridine (DHP) core of 3-Amino-1-ethyl-1,4-dihydropyridin-4-one is a crucial component in the synthesis of several pharmaceutical drugs . This compound serves as a key intermediate in the production of calcium channel blockers like nifedipine and amlodipine, which are widely used in the treatment of hypertension and angina .
Development of Anticancer Agents
Research indicates that DHP derivatives exhibit potential as anticancer agents . The modification of the 3-Amino-1-ethyl-1,4-dihydropyridin-4-one structure could lead to the development of new compounds with improved efficacy in targeting cancer cells .
Creation of Antihypertensive Drugs
Due to its structural similarity to NADH, a coenzyme involved in redox reactions, 3-Amino-1-ethyl-1,4-dihydropyridin-4-one can be utilized to create antihypertensive drugs . These drugs help manage blood pressure by affecting the calcium channels in the cardiovascular system .
Synthesis of Alkaloids
The DHP scaffold is instrumental in the synthesis of natural products, such as alkaloids . Alkaloids have a variety of pharmacological effects, and 3-Amino-1-ethyl-1,4-dihydropyridin-4-one can be a precursor in the synthetic pathways leading to these bioactive compounds .
Production of Anti-Influenza Drugs
The DHP structure is also relevant in the synthesis of anti-influenza drugs . For example, oseltamivir phosphate (Tamiflu), a well-known anti-influenza medication, is synthesized from a DHP intermediate .
Enantioselective Synthesis
3-Amino-1-ethyl-1,4-dihydropyridin-4-one: can be employed in enantioselective synthesis strategies to produce chiral drug molecules . Chirality is a critical factor in the efficacy and safety of pharmaceuticals, making this application particularly important .
Research on Calcium Channel Blockers
The compound’s utility extends to research on calcium channel blockers, which are essential in understanding and treating various cardiovascular disorders .
Chemical Education and Research
Lastly, 3-Amino-1-ethyl-1,4-dihydropyridin-4-one is used in chemical education to demonstrate the synthesis and properties of DHP compounds. It also serves as a research tool in exploring new synthetic methods and chemical reactions .
properties
IUPAC Name |
3-amino-1-ethylpyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-2-9-4-3-7(10)6(8)5-9/h3-5H,2,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPOSETIVTHOHTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=O)C(=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-ethyl-1,4-dihydropyridin-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-Bromo-3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine](/img/structure/B1378387.png)
![[2-Amino-3-(hydroxymethyl)phenyl]methanol](/img/structure/B1378389.png)
![O-[(2-bromo-4-fluorophenyl)methyl]hydroxylamine](/img/structure/B1378401.png)
![2-[4-Bromo-3-(trifluoromethyl)phenyl]acetamide](/img/structure/B1378405.png)
![2-(Trifluoromethyl)-1H-benzo[d]imidazole-7-carbaldehyde](/img/structure/B1378406.png)
